molecular formula C10H9IO2 B8693624 1-(4-Iodophenyl)butane-1,3-dione

1-(4-Iodophenyl)butane-1,3-dione

Cat. No.: B8693624
M. Wt: 288.08 g/mol
InChI Key: DOLQXAYVXVVCEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Iodophenyl)butane-1,3-dione is a β-diketone derivative characterized by a 4-iodophenyl substituent at the 1-position of the butane-1,3-dione backbone. This compound is synthesized via Claisen condensation of 4-iodoacetophenone with ethyl acetate . The iodine substituent imparts unique electronic and steric properties, influencing its tautomeric equilibrium, reactivity, and spectroscopic behavior. Its applications span organic synthesis, coordination chemistry (e.g., as a ligand for metal complexes), and materials science .

Properties

Molecular Formula

C10H9IO2

Molecular Weight

288.08 g/mol

IUPAC Name

1-(4-iodophenyl)butane-1,3-dione

InChI

InChI=1S/C10H9IO2/c1-7(12)6-10(13)8-2-4-9(11)5-3-8/h2-5H,6H2,1H3

InChI Key

DOLQXAYVXVVCEZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)C1=CC=C(C=C1)I

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1 Substituent Effects on Physicochemical Properties

The substituent on the phenyl ring significantly alters molecular weight, polarity, and solubility. Key examples include:

Compound Name Molecular Formula Molecular Weight (g/mol) logP Physical State Enol/Keto Ratio
1-(4-Iodophenyl)butane-1,3-dione C₁₀H₉IO₂ 288.09 ~2.1* Not reported Not reported
1-(4-Methylphenyl)butane-1,3-dione C₁₂H₁₄O₂ 190.24 1.06 Colorless oil 90:10
1-(4-Chlorophenyl)butane-1,3-dione C₁₀H₉ClO₂ 196.63 1.04† White-yellow powder Not reported
1-(3,4-Dimethoxyphenyl)butane-1,3-dione C₁₂H₁₄O₄ 222.24 1.06 Solid Not reported
1-(4-Fluorophenyl)butane-1,3-dione C₁₀H₉FO₂ 180.18 ~1.0‡ Crystalline solid Not reported

*Estimated based on halogen substituent trends; †From ; ‡Derived from fluorophenyl analog data.

  • Molecular Weight : The iodine substituent increases molecular weight substantially compared to methyl, chloro, or fluoro analogs.
  • logP : Electron-withdrawing groups (e.g., Cl, I) marginally increase logP compared to electron-donating groups (e.g., methyl, methoxy) due to reduced polarity.
  • Physical State : Smaller substituents (e.g., F, CH₃) favor liquids or low-melting solids, while bulkier groups (e.g., I, dimethoxy) may promote crystalline structures.
2.2 Tautomeric Behavior

The enol/keto equilibrium is sensitive to substituent electronic effects:

  • 1-(4-Methylphenyl)butane-1,3-dione exhibits a 90:10 enol/keto ratio due to the electron-donating methyl group stabilizing the enol form via resonance .
  • Halogenated Derivatives: Electron-withdrawing groups (e.g., Cl, I) may reduce enol content by destabilizing the enolate intermediate. However, direct data for the iodophenyl derivative is lacking.
2.3 Spectroscopic Properties
  • NMR Spectroscopy: 1-(4-Methylphenyl)butane-1,3-dione: ¹³C NMR signals at δ 193.0 (C=O, keto), 183.1 (C=O, enol), and 25.7 ppm (CH₃) . Iodine Effect: The heavy iodine atom may cause significant deshielding in aromatic carbons (e.g., C-I coupling in ¹³C NMR) and distinct splitting patterns compared to lighter halogens.
  • Fluorescence/Phosphorescence: Electron-withdrawing substituents (e.g., NO₂, CF₃) quench fluorescence, while iodine’s heavy atom effect could enhance intersystem crossing, promoting phosphorescence .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.